4-Hydrazinothieno[2,3-d]pyrimidine

• IUPAC Name: thieno[2,3-d]pyrimidin-4-ylhydrazine
• InChI: InChI=1S/C6H6N4S/c7-10-5-4-1-2-11-6(4)9-3-8-5/h1-3H,7H2,(H,8,9,10)
• InChI Key: PKZQIIZQFUXJNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC=NC(=C21)NN
• Molecular Formula: C6H6N4S
• DSSTOX Substance ID: DTXSID10353074
• Molecular Weight: 166.21 g/mol
• CAS RN: 14080-58-1

Description

4-Hydrazinothieno[2,3-d]pyrimidine is a chemical compound with the molecular formula C6H6N4S. It is a derivative of pyrimidine, a heterocyclic aromatic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Molecular Structure Analysis

The molecular structure of 4-Hydrazinothieno[2,3-d]pyrimidine consists of a six-membered ring with two nitrogen atoms at positions 1 and 3. The molecular weight of the compound is 166.21 g/mol.

Chemical Reactions Analysis

While specific chemical reactions involving 4-Hydrazinothieno[2,3-d]pyrimidine are not detailed in the retrieved papers, pyrimidine derivatives in general are known to undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

4-Hydrazinothieno[2,3-d]pyrimidine has a molecular weight of 166.21 g/mol. Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not available in the retrieved papers.

Scientific Research Applications

Anti-Inflammatory Applications

. .

Antioxidant Applications

. This means they can neutralize harmful free radicals in the body, potentially reducing oxidative stress and preventing various health conditions.

Antibacterial Applications

. This suggests that 4-Hydrazinothieno[2,3-d]pyrimidine could potentially be used in the development of new antibacterial drugs.

Antiviral Applications

. This indicates that 4-Hydrazinothieno[2,3-d]pyrimidine could potentially be used in antiviral drug development.

Antifungal Applications

. This suggests potential applications in the treatment of fungal infections.

Antituberculosis Applications

. This suggests that 4-Hydrazinothieno[2,3-d]pyrimidine could potentially be used in the development of new antituberculosis drugs.

Photochemical Synthesis

. .

Anticancer Applications

. This suggests that 4-Hydrazinothieno[2,3-d]pyrimidine could potentially be used in the development of new anticancer drugs.

Safety and Hazards

The safety data sheet for 4-Hydrazinothieno[2,3-d]pyrimidine suggests that it should be used only outdoors or in a well-ventilated area. It also advises avoiding breathing dust and wearing protective gloves, clothing, and eye/face protection.

Q & A

Q1: What makes 4-Hydrazinothieno[2,3-d]pyrimidine interesting for medicinal chemistry?

A1: 4-Hydrazinothieno[2,3-d]pyrimidine is a versatile building block in organic synthesis, particularly in medicinal chemistry. Its value lies in its ability to undergo various cyclization reactions, leading to the formation of diverse heterocyclic systems like triazolothienopyrimidines and tetrazolothienopyrimidines [, ]. These resulting compounds often exhibit a wide range of biological activities, making them attractive targets for drug discovery.

Q2: What are the possible cyclized products that can be obtained from 4-Hydrazinothieno[2,3-d]pyrimidine?

A2: Depending on the reaction conditions and reagents used, 4-Hydrazinothieno[2,3-d]pyrimidine can yield different cyclized products:

• 1,2,4-Triazolo[4,3-c]thieno[3,2-e]pyrimidines and 1,2,4-triazolo[2,3-c]thieno[3,2-e]pyrimidines: These isomers are formed by reacting 4-Hydrazinothieno[2,3-d]pyrimidines with triethyl orthoformate and formic acid under specific conditions [].
• s-Triazolo[1,2-c]-thieno[3,2-e]pyrimidines and tetrazolo[1,5-c]thieno[3,2-e]pyrimidines: These compounds are generated through different cyclization pathways involving 4-Hydrazinothieno[2,3-d]pyrimidines [].

Q3: Can you provide an example of a biologically relevant target that 4-Hydrazinothieno[2,3-d]pyrimidine derivatives have shown activity against?

A3: Research indicates that novel pyrazolylthienopyrimidine derivatives, synthesized using 4-hydrazinothieno[2,3-d]pyrimidine as a starting material, have shown potential as IL-6/STAT3 inhibitors []. IL-6, a pro-inflammatory cytokine, and STAT3, a transcription factor, are involved in various inflammatory diseases and cancers. This suggests that manipulating the structure of 4-Hydrazinothieno[2,3-d]pyrimidine derivatives could lead to the development of novel therapeutic agents.